Cas no 1214337-22-0 (2-(difluoromethoxy)-3-fluorobenzaldehyde)

• Product Name: 2-(difluoromethoxy)-3-fluorobenzaldehyde
• CAS No: 1214337-22-0
• MF: C₈H₅F₃O₂
• MW: 190.119313001633
• MDL: MFCD14698498
• CID: 4578217
• PubChem ID: 46311639
• Update Time: 2025-08-05

2-(difluoromethoxy)-3-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(DIFLUOROMETHOXY)-3-FLUOROBENZALDEHYDE
• 2-(difluoromethoxy)-3-fluorobenzaldehyde

• MDL： MFCD14698498
• Inchi： 1S/C8H5F3O2/c9-6-3-1-2-5(4-12)7(6)13-8(10)11/h1-4,8H
• InChI Key： SDMYWJXFURSRNC-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=CC(F)=C1OC(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(difluoromethoxy)-3-fluorobenzaldehyde

Introduction to 2-(difluoromethoxy)-3-fluorobenzaldehyde (CAS No. 1214337-22-0) and Its Emerging Applications in Chemical Biology and Medicine

2-(difluoromethoxy)-3-fluorobenzaldehyde, identified by the CAS number 1214337-22-0, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. The presence of both electron-withdrawing and electron-donating fluorine substituents in its molecular framework imparts distinct reactivity, making it a valuable intermediate in the synthesis of pharmacologically active compounds. This article explores the compound's chemical characteristics, synthetic methodologies, and its recent applications in drug discovery, emphasizing its role in developing novel therapeutic agents.

The molecular structure of 2-(difluoromethoxy)-3-fluorobenzaldehyde consists of a benzaldehyde core substituted with a difluoromethoxy group at the 2-position and a fluorine atom at the 3-position. This arrangement creates a molecule with enhanced lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The dual fluorine atoms not only influence the electronic distribution across the aromatic ring but also introduce potential sites for further functionalization, enabling the construction of complex scaffolds for drug development.

In recent years, fluorinated compounds have emerged as a cornerstone in medicinal chemistry, owing to their ability to modulate bioavailability, binding affinity, and metabolic resistance. The introduction of fluorine atoms into organic molecules often leads to improved pharmacokinetic profiles, as evidenced by numerous successful drugs on the market. Specifically, 2-(difluoromethoxy)-3-fluorobenzaldehyde has been explored as a key building block in synthesizing small-molecule inhibitors targeting various biological pathways. Its versatility allows for modifications at multiple positions, facilitating the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 2-(difluoromethoxy)-3-fluorobenzaldehyde is its utility in constructing heterocyclic frameworks, which are prevalent in many bioactive molecules. Researchers have leveraged this compound to develop novel analogs with potential applications in oncology, neurology, and anti-inflammatory therapies. For instance, recent studies have demonstrated its role in generating kinase inhibitors by serving as a precursor for more complex scaffolds. The ability to introduce fluorine atoms at specific positions enhances binding interactions with biological targets, often leading to increased potency and selectivity.

The synthesis of 2-(difluoromethoxy)-3-fluorobenzaldehyde typically involves multi-step organic transformations, starting from commercially available precursors such as fluorobenzaldehydes or difluoromethoxylated aromatic compounds. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. These methodologies highlight the compound's significance as a synthetic intermediate and underscore its accessibility for further derivatization.

From a computational chemistry perspective, the electronic properties of 2-(difluoromethoxy)-3-fluorobenzaldehyde have been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies reveal that the presence of fluorine atoms induces significant changes in the molecule's HOMO-LUMO gap and dipole moment, which are directly correlated with its reactivity and binding affinity. Such insights are invaluable for rational drug design, allowing chemists to predict optimal modifications for enhanced biological activity.

In clinical research, derivatives of 2-(difluoromethoxy)-3-fluorobenzaldehyde have shown promise as leads for treating neurological disorders. For example, researchers have synthesized analogs that exhibit inhibitory effects on enzymes implicated in neurodegenerative diseases such as Alzheimer's and Parkinson's. The structural motifs present in these derivatives often mimic natural products or known pharmacophores, lending credibility to their therapeutic potential. Furthermore, preclinical studies indicate that fluorinated aldehydes can cross the blood-brain barrier more efficiently than their non-fluorinated counterparts, improving drug delivery.

The role of 2-(difluoromethoxy)-3-fluorobenzaldehyde extends beyond small-molecule drug development; it has also been utilized in designing probes for biochemical assays. Its aldehyde functionality allows for facile conjugation with biomolecules such as peptides or proteins via condensation reactions. These probes are instrumental in studying enzyme mechanisms and identifying novel therapeutic targets. Additionally, fluorescent derivatives of this compound have been employed in cellular imaging techniques due to their photostability and high quantum yields.

Looking ahead, the future prospects of 2-(difluoromethoxy)-3-fluorobenzaldehyde are promising as new synthetic routes continue to emerge and our understanding of fluorinated chemistry deepens. Innovations in flow chemistry and biocatalysis may further streamline its production while reducing environmental impact. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will likely uncover novel applications for this versatile intermediate.

In conclusion,2-(difluoromethoxy)-3-fluorobenzaldehyde (CAS No. 1214337-22-0) represents a significant advancement in pharmaceutical research due to its unique structural features and broad applicability. Its role as a synthetic building block has enabled the development of innovative therapeutics targeting diverse diseases. As research progresses，this compound will undoubtedly continue to play a pivotal role in shaping next-generation medicines.